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Compound of Interest

Compound Name: 5-Sulfosalicylic acid

Cat. No.: B1585344 Get Quote

Essential Safety and Handling Guide for 5-
Sulfosalicylic Acid
This guide provides critical safety and logistical information for researchers, scientists, and drug

development professionals handling 5-Sulfosalicylic acid. It offers procedural, step-by-step

guidance for safe operational use and disposal.

Chemical and Physical Properties
The following table summarizes key quantitative data for 5-Sulfosalicylic acid dihydrate.

Property Value Citations

CAS Number 5965-83-3 [1][2][3]

Molecular Formula C₇H₆O₆S·2H₂O [1][3][4]

Molecular Weight 254.22 g/mol [1]

Appearance
White, colorless or slightly pink

crystalline powder
[1][5]

Melting Point 105°C - 110°C (221°F - 230°F) [1]

Solubility
Soluble in water and diethyl

ether
[1][6]
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Toxicity and Hazard Information
5-Sulfosalicylic acid is classified as a hazardous substance.[7] It is crucial to understand its

toxicological profile for safe handling.

Hazard Classification Description Citations

Acute Oral Toxicity (LD50) 1850 mg/kg [Rat] [1]

Skin Contact

Causes severe skin burns and

irritation.[2][4][8][9] May be

absorbed through the skin.[1]

[1][2][4][8][9]

Eye Contact

Causes serious eye damage,

with a risk of irreversible injury.

[2][7][8] Direct contact can

produce pain, tears, and

burns.[7]

[2][7][8]

Inhalation

Causes respiratory tract and

mucous membrane irritation.[1]

[5][10]

[1][5][10]

Ingestion

Harmful if swallowed.[7][10]

Can cause chemical burns in

the mouth and gastrointestinal

tract.[7] Ingestion of less than

150 grams may be fatal or

cause serious damage.[7]

[7][10]

Chronic Effects

Repeated or prolonged

exposure can cause damage

to target organs such as

mucous membranes, skin, and

eyes.[1][3]

[1][3]

Operational Plan: Handling and Storage
A systematic approach is essential when working with 5-Sulfosalicylic acid to minimize

exposure and ensure safety.
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Engineering Controls
To minimize airborne exposure, appropriate engineering controls must be in place.

Ventilation: Use in a well-ventilated area.[11] Employ process enclosures or local exhaust

ventilation to keep airborne levels below recommended exposure limits.[1][6]

Safety Stations: Ensure safety showers and eyewash stations are readily accessible and

close to the workstation.[9][12]

Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory to prevent skin, eye, and respiratory contact.[5][10]

PPE Type Specification Citations

Eye/Face Protection

Wear tightly fitting safety

goggles.[2] Use equipment

tested and approved under

government standards like

NIOSH (US) or EN 166 (EU).

[2] A face shield may also be

required.

[2][4][13]

Skin Protection

Wear chemical-resistant

gloves (tested to standards like

EN 374).[7][13] Wear

appropriate protective clothing,

such as a lab coat or a full suit,

to prevent skin exposure.[9]

[6][7][9][13]

Respiratory Protection

If dust is generated, use a

NIOSH/MSHA or European

Standard EN 149 approved

respirator with a P2 filter.[9] A

self-contained breathing

apparatus may be necessary

for spills.

[6][9]
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Step-by-Step Handling Protocol
Preparation: Before handling, ensure all engineering controls are functioning correctly. Read

the Safety Data Sheet (SDS) thoroughly.[12] Clearly label all containers.[11]

Donning PPE: Put on all required PPE as specified in the table above.

Weighing/Transfer: Handle the solid material carefully to avoid creating dust.[10] If possible,

perform these operations within a chemical fume hood.[12] Ground all equipment containing

the material to prevent static discharge.[1]

In Use: Avoid contact with incompatible materials such as oxidizing agents, alkalis, strong

acids, and bases.[1][5][11]

Post-Handling: After handling, wash hands and face thoroughly with soap and water.[7][10]

Clean all equipment used.

Doffing PPE: Remove PPE carefully to avoid contaminating yourself. Contaminated clothing

should be laundered separately before reuse.[2][7]

Storage Plan
Proper storage is critical to maintain the chemical's stability and prevent hazardous situations.

Container: Store in the original, tightly closed container in a cool, dry, and well-ventilated

area.[1][10][11]

Conditions: The recommended storage temperature is 15–25 °C.[13]

Light Sensitivity: The material is sensitive to light; store in light-resistant containers.[1][5][11]

Incompatibilities: Store away from incompatible materials and foodstuffs.[7][11]
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Preparation Phase

Handling Phase

Post-Handling Phase

1. Review SDS

2. Verify Engineering Controls
(Fume Hood, Eyewash)

3. Don Required PPE

4. Weigh/Transfer Chemical
(Avoid Dust)

5. Perform Experiment

6. Decontaminate Equipment

7. Dispose of Waste

8. Wash Hands Thoroughly

9. Doff PPE

End

Start

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 5-Sulfosalicylic Acid.
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Emergency and Disposal Plans
Immediate and appropriate action during an emergency is vital.

First Aid Measures
Exposure Route First Aid Protocol Citations

Inhalation

Move the person to fresh air. If

breathing is difficult, give

oxygen. If not breathing, give

artificial respiration. Seek

immediate medical attention.

[3][9][10]

[3][6][9][10]

Skin Contact

Immediately remove all

contaminated clothing. Rinse

the skin with plenty of water for

at least 15 minutes.[1][12]

Seek immediate medical

attention.[2][12] Treat chemical

burns as thermal burns.[7][11]

[1][2][7][11][12]

Eye Contact

Immediately flush eyes with

plenty of water for at least 15-

20 minutes, holding eyelids

open.[1][3][8] Remove contact

lenses if present and easy to

do.[5][8] Seek immediate

medical attention from an

ophthalmologist.[2][8]

[1][2][3][5][8]

Ingestion

Rinse mouth with water.[8] Do

NOT induce vomiting.[12] If the

person is conscious, give two

glasses of water to drink. Seek

immediate medical attention.

[1][4][12]

[1][2][4][8][10][12]
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Accidental Release Measures (Spills)
Small Spill: Use appropriate tools to carefully sweep or shovel the spilled solid into a

suitable, labeled waste disposal container.[1][5] Avoid generating dust.[10][11] Clean the

contaminated surface with water.[1]

Large Spill: Evacuate personnel from the area and move upwind.[11] Wear full protective

clothing, including a self-contained breathing apparatus.[7][11] Stop the leak if it is safe to do

so.[7] Contain the spill with sand, earth, or vermiculite.[7] Shovel the material into a

convenient waste disposal container.[1] Prevent the spill from entering drains or waterways.

[7][10][13]

Waste Disposal Plan
All waste materials must be handled as hazardous waste.

Chemical Waste: Dispose of surplus and non-recyclable solutions by offering them to a

licensed disposal company.[10] Treatment may involve neutralization with soda-lime or soda-

ash, followed by burial in a licensed landfill or incineration.[7][11]

Contaminated PPE and Materials: Place all contaminated items, such as gloves, wipes, and

containers, in a sealed, labeled bag or container for disposal as hazardous waste.[5]

Containers: Decontaminate empty containers before disposal.[7][11] Observe all label

warnings until containers are cleaned or destroyed.[11]

Always dispose of chemical waste in accordance with local, regional, and national regulations.

[1][10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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